3,4-dihydro-2H-1,5-benzodioxepin-6-amine hydrochloride

• IUPAC Name: 3,4-dihydro-2H-1,5-benzodioxepin-6-amine;hydrochloride
• InChI: InChI=1S/C9H11NO2.ClH/c10-7-3-1-4-8-9(7)12-6-2-5-11-8;/h1,3-4H,2,5-6,10H2;1H
• InChI Key: SXAMVGWLAZXOHO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC=CC(=C2OC1)N.Cl
• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol

Description

3,4-dihydro-2H-1,5-benzodioxepin-6-amine hydrochloride is a chemical compound with the CAS Number: 115464-85-2. It has a molecular weight of 201.65. The IUPAC name for this compound is 3,4-dihydro-2H-benzo[b][1,4]dioxepin-6-amine hydrochloride.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, heterocyclic Schiff base ligands and their metal complexes were derived by the condensation of 3,4-dihydro-2H-1,5-benzodioxepin-7-amine with salicylaldehyde derivatives.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H11NO2.ClH/c10-7-3-1-4-8-9(7)12-6-2-5-11-8;/h1,3-4H,2,5-6,10H2;1H. This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It is soluble in water and highly soluble in ethanol and acetone.

Scientific Research Applications

Synthesis and Biological Properties

• Synthesis Techniques : The synthesis of analogs similar to "3,4-dihydro-2H-1,5-benzodioxepin-6-amine hydrochloride" has been explored, demonstrating their potential in generating compounds with interesting biological properties. For example, methods have been developed for the synthesis of substituted 3-methylene-3,4-dihydro-2H-1,5-benzodioxepines, which show adrenergic stimulant and bronchial dilator activity, as well as antifungal properties (Damez et al., 2001).

Chemical Transformations and Applications

• Chemical Transformations : Research into the chemical transformations of related structures includes the development of methods for the solid-phase synthesis of trisubstituted benzo[1,4]-diazepin-5-one derivatives, showcasing the versatility of these frameworks in synthetic chemistry (Fülöpová et al., 2012).

• Anticholinesterase Activities : Studies on derivatives of benzodioxepine frameworks have identified potent inhibitors of acetylcholinesterase and butyrylcholinesterase, indicating their potential utility in designing drugs for diseases like Alzheimer's (Luo et al., 2005).

Advanced Materials and Catalysis

• Catalysis : Certain derivatives have been utilized in catalysis, illustrating the potential of benzodioxepine-based ligands in asymmetric synthesis and their application in producing chiral pharmaceutical ingredients (Imamoto et al., 2012).

Anticancer and Antimicrobial Research

• Anticancer Activities : Benzodioxepine derivatives have shown promising results in inhibiting the growth of cancer cells, such as breast cancer, indicating their potential as leads for developing anticancer therapies (Saniger et al., 2003).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye damage, and may cause respiratory irritation. The hazard statements associated with this compound are H315, H319, and H335.

Future Directions

The future directions for this compound could involve further exploration of its biological activities. As related compounds have shown significant antioxidant, antimicrobial, and anti-inflammatory activities, it would be interesting to investigate if 3,4-dihydro-2H-1,5-benzodioxepin-6-amine hydrochloride exhibits similar properties. Additionally, the compound could be used as a building block in the synthesis of more complex molecules for various applications in medicinal chemistry and drug discovery.